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Compound of Interest

Compound Name: N-Ethylacetamide

Cat. No.: B1214281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Ethylacetamide, a secondary amide with the chemical formula CH₃CONHCH₂CH₃, is a

versatile organic compound with significant applications in chemical synthesis and research.

This document provides a comprehensive technical overview of N-Ethylacetamide, including

its physicochemical properties, detailed experimental protocols for its synthesis and

purification, and extensive spectroscopic data for its characterization. Furthermore, this guide

explores its role as a pharmaceutical intermediate and a model compound for fundamental

biochemical studies, providing valuable insights for professionals in drug development and

scientific research.

Physicochemical Properties
N-Ethylacetamide is a colorless to slightly yellow liquid at room temperature.[1] It is fully

miscible with water and possesses a moderately polar nature, which makes it a useful solvent

in certain organic reactions.[1] A summary of its key physicochemical properties is presented in

Table 1.

Table 1: Physicochemical Properties of N-Ethylacetamide
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Property Value Reference(s)

Molecular Formula C₄H₉NO [2]

Molecular Weight 87.12 g/mol [3]

CAS Number 625-50-3 [2]

Appearance
Colorless to slightly yellow

liquid
[1]

Melting Point -32 °C [2]

Boiling Point 90-92 °C at 8 mmHg [2]

Density 0.924 g/mL at 25 °C [2]

Refractive Index (n²⁰/D) 1.433 [2]

Flash Point 107 °C (224.6 °F) - closed cup [2]

Water Solubility Fully miscible [1]

LogP -0.1 [3]

Spectroscopic Data
The structural elucidation of N-Ethylacetamide is supported by various spectroscopic

techniques. The following sections provide detailed data from Mass Spectrometry, ¹H NMR,

and IR spectroscopy.

Mass Spectrometry
Electron ionization mass spectrometry of N-Ethylacetamide reveals a molecular ion peak and

characteristic fragmentation patterns that are useful for its identification.

Table 2: Mass Spectrometry Data for N-Ethylacetamide
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m/z Relative Intensity (%) Proposed Fragment

87 46.9 [M]⁺ (Molecular Ion)

72 10.5 [M - CH₃]⁺

44 31.0 [CH₃CH₂NH]⁺

43 50.7 [CH₃CO]⁺

30 100.0 [CH₂NH₂]⁺

Data sourced from NIST Mass Spectrometry Data Center.[4]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of N-Ethylacetamide in CDCl₃ provides distinct signals corresponding

to the different proton environments in the molecule.

Table 3: ¹H NMR Spectroscopic Data for N-Ethylacetamide

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~6.7 br s 1H N-H

3.26 q 2H -NH-CH₂-CH₃

1.98 s 3H CH₃-CO-

1.14 t 3H -NH-CH₂-CH₃

Note: The chemical shift of the N-H proton can be broad and its position may vary depending

on the solvent and concentration. Data is consistent with spectra available from ChemicalBook.

[5]

Infrared (IR) Spectroscopy
The IR spectrum of N-Ethylacetamide shows characteristic absorption bands for the amide

functional group.
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Table 4: Infrared (IR) Spectroscopy Data for N-Ethylacetamide

Wavenumber (cm⁻¹) Intensity Assignment

~3300 Strong, broad N-H stretch

~2970 Strong C-H stretch (aliphatic)

~1640 Strong C=O stretch (Amide I band)

~1560 Strong N-H bend (Amide II band)

~1290 Medium C-N stretch

Data is consistent with spectra available from the NIST Chemistry WebBook[6] and general IR

absorption tables.[7]

Experimental Protocols
Synthesis of N-Ethylacetamide via Acylation of
Ethylamine
This protocol describes the synthesis of N-Ethylacetamide from ethylamine and acetyl

chloride.

Materials:

Ethylamine (CH₃CH₂NH₂)

Acetyl chloride (CH₃COCl)

Anhydrous diethyl ether or dichloromethane (as solvent)

Triethylamine (optional, as a base to neutralize HCl)

Aqueous sodium bicarbonate (for neutralization)

Anhydrous magnesium sulfate (for drying)

Round-bottom flask
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Dropping funnel

Magnetic stirrer

Ice bath

Procedure:

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

ethylamine in an anhydrous solvent such as diethyl ether.

Cool the solution to 0-5 °C using an ice bath.

Slowly add acetyl chloride dropwise from a dropping funnel to the cooled and stirring

ethylamine solution. A violent reaction may occur, so the addition should be slow and

controlled. The reaction is: CH₃COCl + 2CH₃CH₂NH₂ → CH₃CONHCH₂CH₃ +

CH₃CH₂NH₃⁺Cl⁻.[8]

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for 1-2 hours.

Neutralize any excess acid by carefully adding aqueous sodium bicarbonate solution until

effervescence ceases.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

like dichloromethane.

Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure to obtain the

crude product.

Purify the crude N-Ethylacetamide by distillation.

Purification of N-Ethylacetamide
The crude product from the synthesis can be purified by fractional distillation.
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Equipment:

Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

Heating mantle

Vacuum source (if distilling under reduced pressure)

Procedure:

Set up the distillation apparatus.

Place the crude N-Ethylacetamide in the distillation flask.

Heat the flask gently.

Collect the fraction that distills at the boiling point of N-Ethylacetamide (90-92 °C at 8

mmHg).

Applications in Research and Drug Development
N-Ethylacetamide serves as a valuable molecule in several areas of scientific research and

pharmaceutical development.

Pharmaceutical Intermediate: N-Ethylacetamide is a key intermediate in the synthesis of

certain pharmaceutical compounds. A notable example is its use in the production of

Zaleplon, a non-benzodiazepine hypnotic used for the treatment of insomnia.[1]

Model for Peptide Backbone Studies: Due to the presence of a secondary amide group, N-
Ethylacetamide is often used as a simple model compound to study the properties of the

peptide bond in proteins. Its spectroscopic and conformational properties provide insights

into the more complex structures of polypeptides.

Solvent and Reagent in Organic Synthesis: Its polarity and hydrogen bonding capabilities

make N-Ethylacetamide a useful solvent for specific reactions. It also serves as a reactant

in the synthesis of more complex molecules.
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Mandatory Visualizations
Synthesis Workflow of N-Ethylacetamide
The following diagram illustrates the general workflow for the synthesis and purification of N-
Ethylacetamide.

Reactants:
Ethylamine

Acetyl Chloride

Acylation Reaction
(0-5 °C, Anhydrous Solvent)

Aqueous Workup:
Neutralization (NaHCO₃)

Extraction

Drying
(Anhydrous MgSO₄)

Purification:
Distillation

Pure N-Ethylacetamide

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for N-Ethylacetamide.
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Logical Relationship in Spectroscopic Characterization
This diagram shows the logical flow of using different spectroscopic methods to confirm the

structure of N-Ethylacetamide.

N-Ethylacetamide
(C₄H₉NO)

Mass Spectrometry
(Confirms Molecular Weight)

Analyzed by

¹H NMR Spectroscopy
(Elucidates Proton Environment)

Analyzed by

IR Spectroscopy
(Identifies Functional Groups)

Analyzed by

Confirmed Structure

Click to download full resolution via product page

Caption: Spectroscopic Characterization of N-Ethylacetamide.

Safety and Handling
N-Ethylacetamide should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn. It is harmful

if swallowed. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Conclusion
N-Ethylacetamide is a compound of significant interest to researchers and drug development

professionals. Its well-defined physicochemical properties, straightforward synthesis, and clear

spectroscopic signatures make it a valuable tool in both academic and industrial settings. This

guide provides the essential technical information required for its effective use and

characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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